Cas no 302840-90-0 (1-(3-Chloro-4-methylphenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one)

• Product Name: 1-(3-Chloro-4-methylphenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one
• CAS No: 302840-90-0
• MF: C₁₀H₉ClN₂OS
• MW: 240.709259748459
• CID: 3108027
• PubChem ID: 4962007
• Update Time: 2025-11-02

1-(3-Chloro-4-methylphenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-methylphenyl)-2-mercapto-3,5-dihydro-4H-imidazol-4-one
• 3-(3-chloro-4-methylphenyl)-2-sulfanylideneimidazolidin-4-one
• 1-(3-chloro-4-methylphenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one
• Z85923455
• CS-0232102
• AKOS034636920
• EN300-12630
• 302840-90-0
• 1-(3-Chloro-4-methylphenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one

• Inchi： 1S/C10H9ClN2OS/c1-6-2-3-7(4-8(6)11)13-9(14)5-12-10(13)15/h2-4H,5H2,1H3,(H,12,15)
• InChI Key： TUHQNQOPQGYRCX-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C(NCC1=O)=S

Computed Properties

• Exact Mass: 240.0124118Da
• Monoisotopic Mass: 240.0124118Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 1-(3-Chloro-4-methylphenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one

Comprehensive Guide to 1-(3-Chloro-4-methylphenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one (CAS No. 302840-90-0)

1-(3-Chloro-4-methylphenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one (CAS No. 302840-90-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities and applications. The presence of a chloro-methylphenyl group and a sulfanyl moiety in its structure makes it a valuable intermediate in the synthesis of more complex molecules.

The compound's unique structure, featuring a 4,5-dihydro-1H-imidazol-5-one core, contributes to its potential utility in drug discovery. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents. Its molecular formula, C₁₀H₉ClN₂OS, and molecular weight of 240.71 g/mol, make it a manageable candidate for laboratory synthesis and scale-up processes.

One of the most searched questions related to 1-(3-Chloro-4-methylphenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. Its stability is generally good under ambient conditions, but it is recommended to store it in a cool, dry place to prevent degradation.

In recent years, the demand for imidazole-based compounds has surged due to their applications in developing antifungal and antibacterial agents. The sulfanyl group in 1-(3-Chloro-4-methylphenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one is particularly noteworthy, as it can participate in various chemical reactions, making it a versatile intermediate. This has led to its increased use in medicinal chemistry and pharmaceutical research.

Another trending topic in the scientific community is the exploration of green chemistry approaches for synthesizing such compounds. Researchers are investigating eco-friendly methods to produce 1-(3-Chloro-4-methylphenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one with minimal environmental impact. These methods often involve the use of catalysts and renewable resources, aligning with global sustainability goals.

The compound's potential applications extend beyond pharmaceuticals. It is also being studied for its use in agrochemicals, particularly in the development of pesticides and herbicides. The chloro-methylphenyl group is known to enhance the bioactivity of such compounds, making them effective against a wide range of pests and weeds. This dual utility in both human health and agriculture underscores its importance in modern chemistry.

For those interested in purchasing or synthesizing 1-(3-Chloro-4-methylphenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one, it is essential to verify the purity and quality of the compound. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for characterization. Suppliers often provide certificates of analysis to ensure compliance with industry standards.

In summary, 1-(3-Chloro-4-methylphenyl)-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one (CAS No. 302840-90-0) is a promising compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable asset for researchers and industries alike. As the demand for innovative and sustainable chemical solutions grows, this compound is poised to play a pivotal role in future advancements.